N-(6-chlorobenzo[d]thiazol-2-yl)-5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C21H15ClN2O5S/c1-27-14-4-2-3-12(7-14)10-28-18-11-29-17(9-16(18)25)20(26)24-21-23-15-6-5-13(22)8-19(15)30-21/h2-9,11H,10H2,1H3,(H,23,24,26)
• InChI Key: QNEDYDHPKDDVBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=COC(=CC2=O)C(=O)NC3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C21H15ClN2O5S
• Molecular Weight: 442.9 g/mol

Description

The compound seems to be a derivative of benzothiazole. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities and are key materials in various fields.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a benzene ring fused to a thiazole ring. The specific structure of your compound would also include additional functional groups as indicated by its name.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on their exact structure.

Scientific Research Applications

Antibacterial Agents

• Compounds similar to N-(6-chlorobenzo[d]thiazol-2-yl)-5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide have shown promising antibacterial activity. For instance, derivatives of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones exhibited significant antibacterial properties against strains like Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
• Additionally, the synthesis of 3-hydroxy-4-oxo-4H-pyran-2- carboxamide derivatives has shown efficacy in antimicrobial activities, suggesting the potential of similar compounds in combating bacterial and fungal infections (Aytemir et al., 2003).

Antimicrobial and Antifungal Agents

• Novel substituted thiazole-2-semicarbazides and its derivatives have been synthesized and screened for antimicrobial activity, indicating the potential use of similar structures in creating effective antimicrobial agents (Basavarajaiah & Mruthyunjayaswamy, 2008).
• In a related study, compounds with structures analogous to this compound have been explored for their antimicrobial and antifungal activities (Gein et al., 2019).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their exact structure and the biological or chemical context in which they are used.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with benzothiazole derivatives would depend on their exact structure and how they are used.

Future Directions

Benzothiazole derivatives are a focus of ongoing research due to their diverse biological activities and potential applications in various fields. Future research will likely continue to explore new derivatives and their properties.